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o-D-Glucose Pentaacetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

a-D-Glucose pentaacetate, a fully acetylated derivative of D-glucose, is a pivotal intermediate
in carbohydrate chemistry and drug discovery. Its protected hydroxyl groups render it soluble in
organic solvents and amenable to a variety of chemical transformations, making it an essential
building block for the synthesis of complex carbohydrates, glycosides, and other
glycoconjugates. This technical guide provides a comprehensive overview of the physical and
chemical properties of a-D-glucose pentaacetate, detailed experimental protocols for its
synthesis and characterization, and an exploration of its applications in scientific research and
development.

Physicochemical Properties

a-D-Glucose pentaacetate is a white crystalline solid.[1] Its key physical and chemical
properties are summarized in the tables below, providing a consolidated reference for
laboratory use.
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Table 1: General and Physical Properties of a-D-Glucose

Pentaacetate
Property Value Reference(s)
Molecular Formula Ci16H22011 [2][3]
Molecular Weight 390.34 g/mol [2][4]
Appearance White crystalline powder [1][5]
Melting Point 109-115 °C [31[6][7]

N ) 472 °C at 760 mmHg
Boiling Point ) [2][7]
(estimated)

Density 1.263 g/cm? (estimated) [7]

Flash Point >150 °C 6]

Table 2: Solubility and Optical Properties of a-D-Glucose

Pentaacetate
Property Value Reference(s)
<5 g/L at 25°C; sparingl
Solubility in Water J pating’y [1][6]
soluble
Soluble in chloroform, diethyl
Solubility in Organic Solvents ether, acetic acid; slightly

soluble in ethanol.[1][6][8]

+102.0 £ 2.5° (c=5in
Optical Rotation [o]D2° ( [31[9]
chloroform)

Optical Rotation [a]D2° >+98° (c=1 in ethanol)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of a-D-glucose
pentaacetate. Key spectral data are outlined below.
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Table 3: Spectroscopic Data for a-D-Glucose

Pentaacetate

Technique

Key Features and Peaks

Reference(s)

1H NMR (400 MHz, CDCls)

o (ppm): 6.33 (d, 1H, H-1),
5.47 (t, 1H, H-3), 5.12 (t, 1H,
H-4), 5.11 (dd, 1H, H-2), 4.27

(dd, 1H, H-6a), 4.13 (m, 1H, H-

5), 4.10 (dd, 1H, H-6b), 2.19,
2.10, 2.05, 2.03, 2.02 (s, 15H,
5 x OAc)

[10]

13C NMR

Data available in spectral

databases.

[11]

Infrared (IR)

Characteristic peaks for C=0
(ester) stretching around 1750

cm~t and C-O stretching.

[4112]

Mass Spectrometry (MS)

Molecular lon [M]+: 390.1162.
Fragmentation patterns
correspond to the loss of

acetyl groups.

[4111]

Experimental Protocols
Synthesis of a-D-Glucose Pentaacetate

A common and effective method for the synthesis of a-D-glucose pentaacetate involves the

acetylation of D-glucose using acetic anhydride with a catalyst.

Materials:

e D-glucose

e Sodium acetate (anhydrous)

e Acetic anhydride
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e Methanol

e |ce water

Procedure:[13]

Combine 5 g of D-glucose and 4 g of anhydrous sodium acetate in a 100 mL round-bottomed
flask.

o Carefully add 25 mL of acetic anhydride to the flask.

e Heat the mixture to approximately 90°C for 90 minutes with occasional swirling to ensure
thorough mixing.

 After cooling the flask, slowly and carefully pour the reaction mixture into a 500 mL beaker
containing 250 mL of ice water while stirring.

» A white precipitate of crude a-D-glucose pentaacetate will form.
e Collect the crude product by vacuum filtration and wash it with cold water.

e Dry the crude product under vacuum for 10 minutes.

Recrystallization for Purification

To obtain high-purity a-D-glucose pentaacetate, recrystallization is performed.
Materials:

e Crude a-D-glucose pentaacetate

e Methanol

o Water

Procedure:[13]

 Dissolve the crude product in a minimal amount of a hot methanol-water mixture
(approximately 1:2 ratio).
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 Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
promote complete precipitation.

o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold methanol-water solution.
e Dry the pure product on the vacuum filter for 10 minutes.

e The purity can be confirmed by measuring the melting point.

Chemical Reactivity and Stability

o-D-Glucose pentaacetate is a stable compound under recommended storage conditions.[14] It
Is incompatible with strong oxidizing agents and strong acids.[14] Hazardous decomposition
products include carbon monoxide and carbon dioxide.[14] The primary reactivity of a-D-
glucose pentaacetate lies in the selective deprotection of its acetyl groups, particularly at the
anomeric position, which is a key step in the synthesis of glycosides.

Visualization of Experimental Workflow

The following diagrams illustrate the key experimental workflows described in this guide.

Start: D-Glucose & Sodium Acetate }—b{ Add Acetic Anhydride }—b{ Heat at 90°C for 90 min

Click to download full resolution via product page

Diagram 1: Synthesis Workflow of a-D-Glucose Pentaacetate.

Dissolve in hot - e
Crude Product Methanol/Water (1:2) Cool to Precipitate Vacuum Filtration Pure o-D-Glucose Pentaacetate

Click to download full resolution via product page

Diagram 2: Recrystallization Workflow for Purification.
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Applications in Research and Development

a-D-Glucose pentaacetate serves as a versatile intermediate in organic synthesis. Its primary
applications include:

o Glycosylation Reactions: After selective deprotection of the anomeric acetate, it can be
converted into a glycosyl donor (e.g., a glycosyl bromide or trichloroacetimidate) for the
synthesis of O-, N-, S-, and C-glycosides.

o Synthesis of Complex Carbohydrates: It is a fundamental starting material for the assembly
of oligosaccharides and polysaccharides.

» Drug Development: Many biologically active molecules are glycosides, and a-D-glucose
pentaacetate is a key precursor in the synthesis of these compounds.[5]

e Biochemical Probes: It can be used as a model compound to study the stereochemistry of
carbohydrates using techniques like Vibrational Circular Dichroism (VCD).

While a-D-glucose pentaacetate itself is not typically involved in cellular signaling pathways, its
derivatives are crucial for creating molecules that can interact with and modulate biological
systems. For instance, some studies have explored the insulinotropic action of glucose
pentaacetate isomers.[15]

Safety and Handling

a-D-Glucose pentaacetate is considered stable under normal storage conditions.[14] It may
cause skin sensitization. Standard laboratory safety precautions should be observed, including
the use of personal protective equipment such as gloves and safety glasses.[14] Avoid
breathing dust.[14] It should be stored in a cool, dry place away from incompatible materials
like strong oxidizing agents and strong acids.[8][14]

Conclusion

a-D-Glucose pentaacetate is a cornerstone of modern carbohydrate chemistry. Its well-defined
physical and chemical properties, coupled with straightforward synthetic protocols, make it an
indispensable tool for researchers and scientists. This guide provides the essential technical
information required for the effective handling, characterization, and application of this
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important compound in the pursuit of novel scientific discoveries and the development of new
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028268#physical-and-chemical-properties-of-d-
glucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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